Cas no 2138739-08-7 (2-acetamido-2-(2-hydroxycyclobutyl)acetic acid)

• Product Name: 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid
• CAS No: 2138739-08-7
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5858431
• PubChem ID: 165807707
• Update Time: 2025-11-07

2-acetamido-2-(2-hydroxycyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid
• EN300-1297180
• 2138739-08-7

• Inchi： 1S/C8H13NO4/c1-4(10)9-7(8(12)13)5-2-3-6(5)11/h5-7,11H,2-3H2,1H3,(H,9,10)(H,12,13)
• InChI Key： YSCIDJBPRNNKEF-UHFFFAOYSA-N
• SMILES： OC1CCC1C(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid

Introduction to 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid (CAS No. 2138739-08-7)

2-acetamido-2-(2-hydroxycyclobutyl)acetic acid, identified by the chemical abstracts service number 2138739-08-7, is a compound of significant interest in the field of medicinal chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an acetamide group with a hydroxyl-substituted cyclobutyl side chain, has garnered attention for its potential applications in drug discovery and synthetic methodologies. The presence of both polar and hydrophobic functional groups makes it a versatile scaffold for designing molecules with tailored physicochemical properties.

The compound’s structure, characterized by a rigid cyclobutyl ring substituted at the 2-position with a hydroxyl group and further modified at the 2-position with an acetamide moiety, imparts distinctive electronic and steric properties. Such structural features are often exploited in medicinal chemistry to modulate binding affinity, metabolic stability, and solubility profiles of biologically active molecules. The cyclobutyl ring, in particular, is known for its ability to introduce conformational constraints, which can be leveraged to enhance target specificity and reduce off-target effects.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacophores. The hydroxycyclobutyl moiety in 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid represents an excellent example of such a scaffold. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity relevant to inflammatory and metabolic disorders.

The acetamido group, another key feature of this molecule, contributes to its amphoteric nature, enabling interactions with both hydrophilic and hydrophobic regions of biological targets. This property is particularly valuable in the design of peptidomimetics and protein-protein interaction inhibitors, where precise control over charge distribution and hydrogen bonding networks is essential. The combination of these structural elements makes 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid a compelling candidate for further exploration in drug development pipelines.

Recent advances in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Molecular modeling studies indicate that derivatives of this scaffold may exhibit favorable binding modes to proteins involved in cancer signaling pathways. Specifically, the cyclobutyl ring has been predicted to occupy hydrophobic pockets within target proteins, while the acetamide and hydroxyl groups engage in critical hydrogen bonding interactions. These insights have guided the synthesis of novel analogs aimed at improving potency and selectivity.

The synthetic accessibility of 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid is another factor contributing to its appeal. Modern synthetic strategies have enabled efficient construction of its core structure through multi-step organic transformations involving cycloaddition reactions, nucleophilic substitutions, and protecting group strategies. These methods have been refined to minimize side reactions and maximize yield, making it feasible to produce sufficient quantities for both laboratory-scale investigations and potential clinical trials.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and chemical biology. Its unique structural features make it a suitable candidate for designing probes that can interact with biological macromolecules under controlled conditions. For example, fluorescent derivatives of this molecule could serve as reporters for studying protein dynamics or enzyme mechanisms in vitro.

The chemical properties of 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid, such as its solubility profile and stability under various conditions, have also been thoroughly characterized. Solubility studies indicate that the presence of both polar functional groups enhances water solubility compared to analogous compounds lacking such features. This property is advantageous for formulating drug candidates intended for oral or parenteral administration.

Metabolic stability assessments have revealed that this compound exhibits moderate resistance to enzymatic degradation under physiological conditions. This characteristic is desirable for maintaining bioactivity over time after administration. However, further studies are needed to evaluate its long-term stability within biological systems and potential metabolic pathways that may lead to inactive or toxic byproducts.

The safety profile of CAS No. 2138739-08-7, represented by 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid, remains under investigation as part of broader preclinical evaluations. Initial toxicity studies suggest that it exhibits low acute toxicity at high doses when tested in animal models. Nevertheless, comprehensive safety assessments are essential before considering its use in human therapeutic applications.

Future research directions may include exploring derivatization strategies to enhance specific properties such as bioavailability or target specificity further. For instance, introducing additional functional groups or conjugating this scaffold with other bioactive molecules could yield novel therapeutic agents with enhanced efficacy profiles.

The growing body of literature on heterocyclic compounds underscores their importance as building blocks for next-generation therapeutics. As synthetic methodologies continue to evolve toward greater efficiency and precision, 2-acetamido-2-(2-hydroxycyclobutyl)acetic acid stands out as a promising intermediate whose full potential is yet to be realized fully explored..